Cas no 1006-06-0 (Benzenemethanol, a-ethyl-a-methyl-, (R)-)
1006-06-0 structure
Product Name:Benzenemethanol, a-ethyl-a-methyl-, (R)-
CAS No:1006-06-0
MF:C10H14O
MW:150.217563152313
CID:1127023
PubChem ID:5325941
Update Time:2025-04-20
Benzenemethanol, a-ethyl-a-methyl-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, a-ethyl-a-methyl-, (R)-
- (R)-2-Phenylbutan-2-ol
- (2R)-2-phenylbutan-2-ol
- XGLHYBVJPSZXIF-SNVBAGLBSA-N
- (R)-2-phenyl-butan-2-ol
- SCHEMBL14463747
- 1006-06-0
-
- Inchi: 1S/C10H14O/c1-3-10(2,11)9-7-5-4-6-8-9/h4-8,11H,3H2,1-2H3/t10-/m1/s1
- InChI Key: XGLHYBVJPSZXIF-SNVBAGLBSA-N
- SMILES: O[C@@](C)(C1C=CC=CC=1)CC
Computed Properties
- Exact Mass: 150.10452
- Monoisotopic Mass: 150.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Benzenemethanol, a-ethyl-a-methyl-, (R)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1006-06-0 (Benzenemethanol, a-ethyl-a-methyl-, (R)-) Related Products
- 4428-13-1(1,1,2-Triphenylethanol)
- 1589-60-2(1-Phenylcyclohexanol)
- 10487-96-4(1-phenylcyclopentan-1-ol)
- 4383-18-0(2-Phenyl-2-pentanol)
- 1565-75-9(2-phenylbutan-2-ol)
- 1636-34-6(2,3-Diphenylbutane-2,3-diol)
- 611-69-8(2-Methyl-1-phenyl-1-propanol)
- 1565-71-5(3-Phenyl-3-pentanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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